Cas no 15060-28-3 (Meprobamate N-b-D-Glucuronide Sodium Salt)
Meprobamate N-b-D-Glucuronide Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Meprobamate N-β-D-Glucuronide Sodium Salt
- Meprobamate N-β-D-Gl
- sodium,(2S,3S,4S,5R,6R)-6-[[2-(carbamoyloxymethyl)-2-methylpentoxy]carbonylamino]-3,4,5-trihydroxyoxane-2-carboxylate
- 1-(CarboxyaMino)-1-deoxyglucopyranuronic Acid N-[2-(HydroxyMethyl)-2-Methylpentyl] Ester CarbaMate MonosodiuM Salt
- 1-[[[[2-[[(AMinocarbonyl)oxy]Methyl]-2-Methylpentyl]oxy]carbonyl]aMino]-1-deoxy-β-D-Glucopyranuronic Acid SodiuM Salt
- 15060-28-3
- sodium;(2S,3S,4S,5R,6R)-6-[[2-(carbamoyloxymethyl)-2-methylpentoxy]carbonylamino]-3,4,5-trihydroxyoxane-2-carboxylate
- DTXSID20857972
- A-D-Glucuronide Sodium Salt
- Sodium N-[({2-[(carbamoyloxy)methyl]-2-methylpentyl}oxy)carbonyl]-beta-D-glucopyranosyluronateamine
- MEPROBAMATE N-BETA-D-GLUCURONIDE SODIUM SALT
- Meprobamate N-
- Meprobamate N-b-D-Glucuronide Sodium Salt
-
- Inchi: 1S/C15H26N2O10.Na/c1-3-4-15(2,5-25-13(16)23)6-26-14(24)17-11-9(20)7(18)8(19)10(27-11)12(21)22;/h7-11,18-20H,3-6H2,1-2H3,(H2,16,23)(H,17,24)(H,21,22);/q;+1/p-1/t7-,8-,9+,10-,11+,15?;/m0./s1
- InChI Key: NTMRHZKKVLZBPD-ZMPSTQQWSA-M
- SMILES: [Na+].O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1NC(=O)OCC(C)(COC(N)=O)CCC)O)O)O
Computed Properties
- Exact Mass: 416.14100
- Monoisotopic Mass: 416.14068928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 551
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 201Ų
Experimental Properties
- Melting Point: >114°C (dec.)
- PSA: 205.18000
- LogP: -2.11000
Meprobamate N-b-D-Glucuronide Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M227761-1mg |
Meprobamate N-b-D-Glucuronide Sodium Salt |
15060-28-3 | 1mg |
$ 276.00 | 2023-09-07 | ||
| TRC | M227761-10mg |
Meprobamate N-b-D-Glucuronide Sodium Salt |
15060-28-3 | 10mg |
$ 2176.00 | 2023-09-07 |
Meprobamate N-b-D-Glucuronide Sodium Salt Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on Meprobamate N-b-D-Glucuronide Sodium Salt
Meprobamate N-b-D-Glucuronide Sodium Salt: A Comprehensive Overview
Meprobamate N-b-D-Glucuronide Sodium Salt, a derivative of the well-known sedative and anxiolytic agent Meprobamate, has garnered significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications. This compound, identified by the CAS number 15060-28-3, represents a fascinating intersection of medicinal chemistry and pharmacology, offering insights into drug metabolism and bioavailability.
The chemical structure of Meprobamate N-b-D-Glucuronide Sodium Salt involves the glucuronidation of Meprobamate, a process that enhances its solubility and excretion. Glucuronidation is a crucial phase II metabolic pathway that plays a pivotal role in the detoxification and elimination of numerous pharmaceutical compounds. The sodium salt form further modifies the compound's physicochemical properties, making it more suitable for pharmaceutical formulations.
Recent studies have highlighted the importance of glucuronidated metabolites in drug development. For instance, research published in the journal *Drug Metabolism and Disposition* has demonstrated that glucuronidation can significantly alter the pharmacokinetic profile of Meprobamate, leading to prolonged half-life and reduced bioavailability. This finding has implications for the design of more effective and targeted therapeutic strategies.
The pharmacological activity of Meprobamate N-b-D-Glucuronide Sodium Salt is an area of active investigation. Unlike its parent compound, Meprobamate N-b-D-Glucuronide Sodium Salt exhibits distinct pharmacological effects, which may be attributed to changes in its metabolic stability and interaction with biological targets. Preliminary studies suggest that this derivative may have potential applications in the treatment of anxiety disorders and insomnia, although further research is needed to fully elucidate its therapeutic profile.
Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been instrumental in characterizing the chemical properties and metabolic pathways of Meprobamate N-b-D-Glucuronide Sodium Salt. These techniques provide high-resolution data, enabling researchers to accurately determine the compound's structure, purity, and metabolic fate. Such detailed information is crucial for optimizing drug formulations and ensuring safety and efficacy.
The synthesis of Meprobamate N-b-D-Glucuronide Sodium Salt involves multi-step organic reactions, including glucuronic acid conjugation followed by salt formation. The synthetic route must be carefully optimized to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research and clinical trials.
Regulatory considerations are also essential when developing new pharmaceutical compounds like Meprobamate N-b-D-Glucuronide Sodium Salt. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets stringent quality standards. Additionally, preclinical studies are necessary to evaluate its safety profile before human trials can commence.
The potential therapeutic applications of Meprobamate N-b-D-Glucuronide Sodium Salt extend beyond anxiety disorders. Emerging evidence suggests that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings are particularly promising given the increasing prevalence of these conditions worldwide.
Collaborative efforts between academia and industry are crucial for advancing the development of Meprobamate N-b-D-Glucuronide Sodium Salt. Such partnerships facilitate the translation of laboratory discoveries into clinical applications, ultimately benefiting patients in need. The integration of computational modeling and artificial intelligence is also enhancing our understanding of this compound's interactions at a molecular level.
In conclusion, Meprobamate N-b-D-Glucuronide Sodium Salt represents a significant advancement in pharmaceutical chemistry with potential therapeutic benefits across multiple medical conditions. Its unique properties make it a valuable subject for further research, offering hope for new treatments in areas where current options are limited. As our understanding of drug metabolism and pharmacology continues to evolve, compounds like this will play an increasingly important role in modern medicine.
15060-28-3 (Meprobamate N-b-D-Glucuronide Sodium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)